Cas no 85474-81-3 (4-(4-methylphenyl)-1-Piperazinecarboxamide)

• Product name: 4-(4-methylphenyl)-1-Piperazinecarboxamide
• CAS No: 85474-81-3
• MF: C₁₂H₁₇N₃O
• MW: 219.28288
• CID: 1119110
• PubChem ID: 258307

4-(4-methylphenyl)-1-Piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-1-Piperazinecarboxamide
• 4-(4-methylphenyl)piperazine-1-carboxamide
• Z1509441355
• NCIOpen2_005177
• AKOS030547446
• 85474-81-3
• DTXSID60293072
• AQ-360/42570611
• NSC-87106
• NSC87106
• 4-(p-Tolyl)piperazine-1-carboxamide

• Inchi： InChI=1S/C12H17N3O/c1-10-2-4-11(5-3-10)14-6-8-15(9-7-14)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
• InChI Key： RPGNTUSRXJXNEC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)C(=O)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.6Ų